Cas no 1803674-16-9 (3-Amino-4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine
• CAS No: 1803674-16-9
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 4810871
• Update Time: 2025-07-01

3-Amino-4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F5N2O/c1-16-7-5(14)4(6(9)10)3(2-15-7)8(11,12)13/h2,6H,14H2,1H3
• InChI Key： SKOFHZAJBOEANF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=NC=C1C(F)(F)F)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine

Introduction to 3-Amino-4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1803674-16-9) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Amino-4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine, identified by its CAS number 1803674-16-9, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. The compound’s molecular framework incorporates multiple functional groups, including an amino group, two fluorinated substituents, and an methoxy group, which collectively contribute to its unique chemical properties and biological activities. This introduction explores the compound’s structural characteristics, synthetic pathways, and its potential applications in drug discovery, emphasizing recent advancements and future directions.

The pyridine core of 3-amino-4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine serves as a privileged scaffold in medicinal chemistry, owing to its ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and π-stacking. The presence of the amino group at the 3-position enhances the compound’s solubility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the electron-withdrawing effects of the trifluoromethyl (CF₃) and difluoromethyl (CF₂H) groups at the 5- and 4-positions, respectively, modulate the electronic properties of the pyridine ring, influencing its binding affinity to biological receptors.

Recent studies have highlighted the potential of 3-amino-4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine as a key building block in the development of novel therapeutic agents. For instance, its structural motif has been incorporated into small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The fluorinated substituents play a crucial role in enhancing metabolic stability and improving pharmacokinetic profiles, which are critical factors in drug development. Moreover, computational modeling studies have demonstrated that this compound can effectively bind to protein pockets with high affinity, suggesting its utility in designing next-generation drugs.

The synthesis of 3-amino-4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent advances in catalytic methods have enabled more efficient pathways for constructing the pyridine core. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the fluorinated groups with greater precision. These improvements not only streamline the synthetic process but also reduce costs associated with producing pharmaceutical-grade compounds.

In addition to its applications in drug discovery, 3-amino-4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine has shown promise in material science and agrochemical research. Its unique electronic properties make it a suitable candidate for developing advanced materials with tailored optical and electronic characteristics. Furthermore, modifications of this scaffold have led to the discovery of novel agrochemicals with enhanced efficacy against pests while maintaining environmental safety.

The growing interest in fluorinated compounds stems from their ability to improve drug-like properties such as lipophilicity, bioavailability, and resistance to enzymatic degradation. The incorporation of multiple fluorine atoms into 3-amino-4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine exemplifies how these elements can be strategically used to fine-tune molecular interactions with biological targets. As research continues to uncover new applications for this compound, its significance in chemical biology and medicinal chemistry is expected to grow further.

Future research directions may focus on exploring derivatives of 3-amino-4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine that exhibit enhanced biological activity or improved pharmacokinetic profiles. Computational studies combined with experimental validation will be essential in identifying promising candidates for further development. Additionally, green chemistry approaches may be adopted to develop more sustainable synthetic routes for this compound and its analogs.

In conclusion,3-amino-4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1803674-16-9) represents a valuable compound with diverse applications across multiple scientific disciplines. Its structural complexity and functional versatility make it an attractive scaffold for developing novel therapeutics and advanced materials. As research progresses，this compound is poised to play an increasingly important role in addressing global challenges in medicine、materials science，and beyond.